Cas no 1234951-14-4 (phenyl 4-({(2H-1,3-benzodioxol-5-yl)carbamoylformamido}methyl)piperidine-1-carboxylate)

Phenyl 4-({(2H-1,3-benzodioxol-5-yl)carbamoylformamido}methyl)piperidine-1-carboxylate is a synthetic organic compound featuring a piperidine core functionalized with a phenyl carbamate group and a benzodioxolyl-substituted carbamoylformamido moiety. This structure imparts potential utility in medicinal chemistry and biochemical research, particularly in targeting enzyme inhibition or receptor modulation due to its hybrid pharmacophore design. The benzodioxole fragment may enhance metabolic stability, while the carbamate and amide linkages offer synthetic versatility for further derivatization. Its well-defined molecular architecture makes it a candidate for structure-activity relationship studies in drug discovery. The compound is typically characterized by HPLC, NMR, and mass spectrometry to ensure high purity and structural integrity.
phenyl 4-({(2H-1,3-benzodioxol-5-yl)carbamoylformamido}methyl)piperidine-1-carboxylate structure
1234951-14-4 structure
Product Name:phenyl 4-({(2H-1,3-benzodioxol-5-yl)carbamoylformamido}methyl)piperidine-1-carboxylate
CAS No:1234951-14-4
MF:C22H23N3O6
MW:425.434525728226
CID:6387535
PubChem ID:49682523
Update Time:2025-10-28

phenyl 4-({(2H-1,3-benzodioxol-5-yl)carbamoylformamido}methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • phenyl 4-({(2H-1,3-benzodioxol-5-yl)carbamoylformamido}methyl)piperidine-1-carboxylate
    • GRRCGIQTBXWMRO-UHFFFAOYSA-N
    • phenyl 4-[[[2-(1,3-benzodioxol-5-ylamino)-2-oxoacetyl]amino]methyl]piperidine-1-carboxylate
    • VU0629462-1
    • F5016-1889
    • 1234951-14-4
    • phenyl 4-({[(2H-1,3-benzodioxol-5-yl)carbamoyl]formamido}methyl)piperidine-1-carboxylate
    • AKOS024489820
    • phenyl 4-((2-(benzo[d][1,3]dioxol-5-ylamino)-2-oxoacetamido)methyl)piperidine-1-carboxylate
    • Inchi: 1S/C22H23N3O6/c26-20(21(27)24-16-6-7-18-19(12-16)30-14-29-18)23-13-15-8-10-25(11-9-15)22(28)31-17-4-2-1-3-5-17/h1-7,12,15H,8-11,13-14H2,(H,23,26)(H,24,27)
    • InChI Key: GRRCGIQTBXWMRO-UHFFFAOYSA-N
    • SMILES: N1(C(OC2=CC=CC=C2)=O)CCC(CNC(C(NC2=CC=C3OCOC3=C2)=O)=O)CC1

Computed Properties

  • Exact Mass: 425.15868546g/mol
  • Monoisotopic Mass: 425.15868546g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 645
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 106Ų

phenyl 4-({(2H-1,3-benzodioxol-5-yl)carbamoylformamido}methyl)piperidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5016-1889-2μmol
phenyl 4-({[(2H-1,3-benzodioxol-5-yl)carbamoyl]formamido}methyl)piperidine-1-carboxylate
1234951-14-4
2μmol
$57.0 2023-09-10
Life Chemicals
F5016-1889-5μmol
phenyl 4-({[(2H-1,3-benzodioxol-5-yl)carbamoyl]formamido}methyl)piperidine-1-carboxylate
1234951-14-4
5μmol
$63.0 2023-09-10
Life Chemicals
F5016-1889-10μmol
phenyl 4-({[(2H-1,3-benzodioxol-5-yl)carbamoyl]formamido}methyl)piperidine-1-carboxylate
1234951-14-4
10μmol
$69.0 2023-09-10
Life Chemicals
F5016-1889-20μmol
phenyl 4-({[(2H-1,3-benzodioxol-5-yl)carbamoyl]formamido}methyl)piperidine-1-carboxylate
1234951-14-4
20μmol
$79.0 2023-09-10
Life Chemicals
F5016-1889-1mg
phenyl 4-({[(2H-1,3-benzodioxol-5-yl)carbamoyl]formamido}methyl)piperidine-1-carboxylate
1234951-14-4
1mg
$54.0 2023-09-10
Life Chemicals
F5016-1889-2mg
phenyl 4-({[(2H-1,3-benzodioxol-5-yl)carbamoyl]formamido}methyl)piperidine-1-carboxylate
1234951-14-4
2mg
$59.0 2023-09-10
Life Chemicals
F5016-1889-3mg
phenyl 4-({[(2H-1,3-benzodioxol-5-yl)carbamoyl]formamido}methyl)piperidine-1-carboxylate
1234951-14-4
3mg
$63.0 2023-09-10
Life Chemicals
F5016-1889-4mg
phenyl 4-({[(2H-1,3-benzodioxol-5-yl)carbamoyl]formamido}methyl)piperidine-1-carboxylate
1234951-14-4
4mg
$66.0 2023-09-10
Life Chemicals
F5016-1889-5mg
phenyl 4-({[(2H-1,3-benzodioxol-5-yl)carbamoyl]formamido}methyl)piperidine-1-carboxylate
1234951-14-4
5mg
$69.0 2023-09-10
Life Chemicals
F5016-1889-10mg
phenyl 4-({[(2H-1,3-benzodioxol-5-yl)carbamoyl]formamido}methyl)piperidine-1-carboxylate
1234951-14-4
10mg
$79.0 2023-09-10

phenyl 4-({(2H-1,3-benzodioxol-5-yl)carbamoylformamido}methyl)piperidine-1-carboxylate Related Literature

Additional information on phenyl 4-({(2H-1,3-benzodioxol-5-yl)carbamoylformamido}methyl)piperidine-1-carboxylate

Phenyl 4-({(2H-1,3-benzodioxol-5-yl)carbamoylformamido}methyl)piperidine-1-carboxylate (CAS No. 1234951-14-4): A Comprehensive Overview

Phenyl 4-({(2H-1,3-benzodioxol-5-yl)carbamoylformamido}methyl)piperidine-1-carboxylate, identified by its CAS number 1234951-14-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a phenyl group, a piperidine core, and an amide linkage incorporating a 2H-1,3-benzodioxol-5-yl moiety. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a subject of intense study for potential therapeutic applications.

The phenyl group in the molecular structure contributes to the compound's hydrophobicity and influences its interaction with biological targets. The piperidine ring, a common pharmacophore in drug design, enhances the molecule's solubility and bioavailability. The presence of the 2H-1,3-benzodioxol-5-yl substituent adds another layer of complexity, as this scaffold is known for its role in various biological processes. The amide linkage not only stabilizes the molecule but also serves as a site for further functionalization, enabling the development of derivatives with tailored properties.

Recent advancements in medicinal chemistry have highlighted the importance of such multifaceted compounds in addressing complex diseases. The structural features of Phenyl 4-({(2H-1,3-benzodioxol-5-yl)carbamoylformamido}methyl)piperidine-1-carboxylate make it a promising candidate for further exploration in drug discovery. Researchers have been particularly interested in its potential as an intermediate in the synthesis of novel therapeutic agents. The compound's ability to modulate biological pathways suggests that it could be leveraged to develop treatments for conditions such as cancer, inflammation, and neurological disorders.

In the realm of academic research, studies have demonstrated that compounds with similar structural motifs exhibit significant pharmacological activity. For instance, derivatives containing the 2H-1,3-benzodioxol-5-yl group have shown promise in inhibiting enzymes involved in disease progression. The phenyl and piperidine components further enhance these effects by improving binding affinity and selectivity. These findings have spurred interest in exploring the therapeutic potential of Phenyl 4-({(2H-1,3-benzodioxol-5-yl)carbamoylformamido}methyl)piperidine-1-carboxylate and its derivatives.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce the necessary functional groups efficiently. These methods not only streamline the synthesis process but also allow for greater flexibility in modifying the molecular structure for improved pharmacological properties.

One of the most compelling aspects of Phenyl 4-({(2H-1,3-benzodioxol-5-yl)carbamoylformamido}methyl)piperidine-1-carboxylate is its potential as a lead compound for drug development. Preclinical studies have begun to uncover its mechanism of action and assess its safety profile. Initial results suggest that this compound interacts with specific targets in a manner that could lead to therapeutic benefits. These findings are particularly exciting given the growing demand for innovative treatments that address unmet medical needs.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for such compounds. By leveraging computational models, researchers can predict how different modifications might affect the biological activity of Phenyl 4-({(2H-1,3-benzodioxol-5-y l)carbamoylformamido}methyl)piperidine -1-carboxylate. This approach allows for rapid identification of promising candidates for further experimental validation. Such interdisciplinary strategies are essential in modern drug discovery and highlight the importance of collaboration between chemists, biologists, and computer scientists.

The future prospects for Phenyl 4-( {(2H - 1 ,3 - benzodioxol -5 - y l ) carbam oy lformam id o } methyl ) piper id ine -1 - carbox y l ate are bright, with ongoing research aimed at elucidating its full potential. As our understanding of biological pathways continues to expand, so too does our ability to design molecules that can interact with them effectively. This compound represents just one example of how innovative chemical design can lead to breakthroughs in medicine.

In conclusion,Phen y l 4 - ( { ( 2 H - 1 ,3 - b enz od ox ol -5 - y l ) car bam o y l form ami d o } m eth y l ) piper id ine -1 - carbox y l ate ( CAS No . 1234951 -14 -4) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research . Its unique combination of functional groups makes it an attractive candidate for further exploration , with applications ranging from drug discovery to therapeutic intervention . As research continues , we can expect to see more insights into its mechanisms of action and clinical applications .

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司